N-(1,3-benzodioxol-5-ylmethyl)-N'-(3-methoxyphenyl)oxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C17H16N2O5/c1-22-13-4-2-3-12(8-13)19-17(21)16(20)18-9-11-5-6-14-15(7-11)24-10-23-14/h2-8H,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: NKDOPAWLFYLWGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol
• CAS No.: 345367-25-1

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(3-methoxyphenyl)oxamide, also known as MDMA, is a psychoactive drug that has gained significant attention in the scientific community due to its potential therapeutic effects. MDMA is a synthetic compound that is chemically similar to both amphetamines and hallucinogens. In recent years, MDMA has been studied for its potential use in treating mental health disorders, such as post-traumatic stress disorder (PTSD).

Scientific Research Applications

Cancer Research

• Anticancer Evaluation : Some benzodioxolylmethyl derivatives, similar to N-(1,3-benzodioxol-5-ylmethyl)-N'-(3-methoxyphenyl)oxamide, have been evaluated for their potential as anticancer agents. For instance, a study synthesized and characterized compounds for in vitro anticancer evaluation, finding specific derivatives to be active against breast cancer cell lines (Salahuddin et al., 2014).

Materials Science

• Intramolecular Hydrogen Bonding : Research has explored the intramolecular hydrogen bonding in oxamide derivatives, a category to which this compound belongs. Studies have investigated the structural aspects of these compounds, using techniques like NMR and X-ray diffraction (Martínez-Martínez et al., 1998).

• Supramolecular Packing Motifs : There's ongoing research on the novel supramolecular packing motifs in similar compounds, which could have implications for the design of advanced materials, including liquid crystals (Lightfoot et al., 1999).

Pharmacology

• Bactericidal Activity : Some benzodioxolylmethyl derivatives have been assessed for their bactericidal activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA). Research indicates significant potential in this area (Zadrazilova et al., 2015).

• Neuroleptic Activity : Benzamide derivatives, closely related to this compound, have been synthesized and tested for neuroleptic activity. These compounds have shown promising results in the treatment of psychosis (Iwanami et al., 1981).

• Histone Deacetylase Inhibitors for Alzheimer's : Benzamide derivatives have been explored as selective histone deacetylase 6 inhibitors, showing potential in ameliorating Alzheimer's disease phenotypes (Lee et al., 2018).

• Corrosion Inhibition : Research on benzamide derivatives has also found applications in corrosion inhibition, particularly for mild steel in acidic conditions. This illustrates the compound's utility in industrial applications (Mishra et al., 2018).